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An Environmental Impact Assessment is a systematic process to identify, predict, and evaluate the

environmental effects of a proposed project before major decisions are made [1]. The goal is to ensure that

environmental considerations are fully integrated into the decision-making process [2] [1].

The following diagram illustrates the key stages of the EIA process based on the UK's regulations and

general practice [2] [1].
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Common Applications of HDTMS

Hexadecyltrimethoxysilane (HDTMS) is widely used in materials science to create superhydrophobic

(extremely water-repellent) surfaces. The environmental benefit of these applications often lies in the

functionality of the final product. The table below summarizes some key applications found in recent

research:
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Application Area Primary Function Key Performance Metrics Citation

Oil-Water Separation
Sponge

Oil spill cleanup and
wastewater treatment

151° water contact angle; ~99.9% oil
separation efficiency [3].

Hollow Fiber
Membrane

CO₂ absorption from
biogas

High hydrophobicity reduces membrane
wetting; stable CO₂ mass transfer flux

over 20 days [4].

Solar Panel Coating Self-cleaning surface

to reduce dust

16% increase in PV efficiency compared

to dusty, uncoated panels; coating active
for ~35 days [5].

Superhydrophobic
Fabric

Water-resistant jute
and cotton fabrics

Water contact angles of up to 158°-169°;
excellent oil-water separation efficiency

(>98%) [6] [7].

Nanoplastic
Extraction

Concentration of

nanoplastics from
water

Used as a coating on magnetic

nanoparticles to extract plastic particles
from various water samples [8].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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